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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

For researchers, scientists, and drug development professionals, selecting the optimal strong
acid cation (SAC) exchange resin is a critical decision that can significantly impact purification
efficiency, process economics, and final product quality. This guide provides an objective
comparison of Amberlite™ SR1L Na with other prominent SAC resins on the market. The
information herein is compiled from publicly available technical data sheets to facilitate a
comprehensive evaluation.

Data Presentation: A Side-by-Side Look at Key
Properties

The following table summarizes the key physical and chemical properties of Amberlite™ SR1L
Na and its alternatives, including Amberlite™ IRC120 Na (previously IR120 Na), Purolite™
C100, and DOWEX™ HCR-S/S. These resins are all gel-type, sulfonated polystyrene
copolymers, making them suitable for a range of applications from water softening to
demineralization.[1][2][31[4][51[6][718I[OI[10][1 1][12][13][14][15]
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Amberlite™ Amberlite™ Purolite™ DOWEX™
Property
SRI1L Na IRC120 Na C100 HCR-SIS
Styrene- Styrene- Crosslinked
Matrix divinylbenzene divinylbenzene Polystyrene Styrene-DVB, gel
copolymer copolymer Divinylbenzene
Functional Group  Sulfonic acid Sulfonic acid R-SO3™ Sulfonic acid
lonic Form as
) Na+ Na+ Na+ Na+
Shipped
Total Exchange
1.90 eq/L[2] > 2.0 eq/L[6][7] 2.0 eg/L[11] 1.9 eq/L[9]

Capacity (min.)

Water Retention

41 — 49%][2]

42.0 — 49.0%[7]

44 — 48%[4]

48 - 52 %[9]

Capacity
) ) < 300 pm: <
Particle Size 300 - 1200 300 - 1,200
600 — 800 pm[2] 2.0%, > 1180
Range pm{11] pm([8]
pm: < 4.0%[6][7]
Maximum
] N 120°C (250°F)
Operating Not Specified 150°C (302°F)[7] 1] 120°C (250°F)[8]
Temperature
pH Range Not Specified 0-14 Not Specified 0 - 14[8]
Shipping Weight
808 g/L 820 g/L[7] 800 - 840 g/l[11] 800 g/L[9]

(approx.)

Note: The data presented above is derived from individual product data sheets and may not be

directly comparable due to potential variations in testing methodologies. For a definitive

comparison, it is recommended to perform head-to-head testing under identical experimental

conditions.

Experimental Protocols for Comparative Resin

Evaluation
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To facilitate a direct and unbiased comparison of strong acid cation exchange resins, the
following experimental protocols are outlined. These methodologies are based on standard
industry practices for resin evaluation.

Determination of Total Exchange Capacity

This experiment quantifies the total number of exchange sites within the resin.
Materials:

* Resin sample (e.g., Amberlite™ SR1L Na, Amberlite™ IRC120 Na)

e Chromatography column

e 0.5 M Sodium Sulfate (Na2S0a4) solution

o Standardized 0.1 M Sodium Hydroxide (NaOH) solution

» Phenolphthalein indicator

o Deionized water

e Glass wool

Procedure:

e Resin Preparation: A precisely weighed sample of air-dried resin (approximately 0.9-1.0 g) is
slurried in deionized water.

e Column Packing: A glass wool plug is placed at the bottom of the chromatography column.
The resin slurry is then transferred into the column, ensuring no air bubbles are trapped.

e Cation Exchange: The 0.5 M Na2S0Oa solution is passed through the column at a controlled
flow rate (2-3 mL/minute). The sodium ions in the solution exchange with the hydrogen ions
on the resin.

o Elution: The eluent, containing the displaced hydrogen ions, is collected in an Erlenmeyer
flask.
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« Titration: The collected eluent is titrated with the standardized 0.1 M NaOH solution using
phenolphthalein as an indicator to determine the amount of exchanged hydrogen ions.

o Calculation: The total exchange capacity is calculated based on the volume of NaOH used
and the weight of the resin sample.

Evaluation of Kinetic Performance (Breakthrough
Capacity)

This column method assesses the dynamic binding capacity of the resin under flow conditions.
Materials:

o Conditioned resin sample

e Chromatography column (10-20 mL volume)

¢ Stock solution containing the target cation(s) of known concentration

 Peristaltic pump

» Fraction collector or manual collection vials

e Analytical instrument for cation concentration measurement (e.g., ICP-MS, AAS)

Procedure:

e Column Preparation: The column is filled with a known volume of the conditioned resin.

e Loading: The stock solution is pumped through the column at a defined flow rate (e.g., 5-20
bed volumes per hour).

» Fraction Collection: The column effluent is collected in fractions at regular intervals.

» Concentration Analysis: The concentration of the target cation(s) in each fraction is
determined.
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» Breakthrough Curve Generation: A plot of the effluent concentration versus the volume of
stock solution passed through the column is generated.

o Capacity Calculation: The breakthrough capacity (typically at 10% breakthrough) is
calculated from the curve, representing the amount of cation bound to the resin before
significant leakage occurs.

Pressure Drop Characterization

This experiment evaluates the hydraulic characteristics of the resin, which is crucial for process
design and scale-up.

Materials:

Packed column with the resin sample

Pump capable of delivering a range of flow rates

Pressure gauges at the column inlet and outlet

Deionized water

Procedure:

o System Setup: The packed column is integrated into a closed loop with the pump and
pressure gauges.

o Flow Rate Variation: Deionized water is pumped through the column at incrementally
increasing flow rates.

e Pressure Measurement: The pressure drop across the resin bed is recorded at each flow
rate.

» Data Analysis: A plot of pressure drop versus flow rate is generated to characterize the
hydraulic resistance of the resin bed.

Visualizing the Experimental Workflow
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The following diagram illustrates a generalized workflow for the comparative evaluation of
strong acid cation exchange resins.
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'
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'y

Objective Comparison

Click to download full resolution via product page

Workflow for Comparative Resin Evaluation

This structured approach ensures a thorough and unbiased assessment, enabling informed
decisions in the selection of the most suitable strong acid cation exchange resin for a specific
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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